Cas no 143558-02-5 (3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester)

• Product Name: 3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester
• CAS No: 143558-02-5
• MF: C₁₁H₇Cl₂NO₄
• MW: 288.083581209183
• CID: 5189887
• Update Time: 2025-05-23

3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester

• Inchi： 1S/C11H7Cl2NO4/c12-7-3-6(4-8(13)5-7)11(17)18-14-9(15)1-2-10(14)16/h3-5H,1-2H2
• InChI Key： NZOOCRIQABWYKN-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)C1=CC(Cl)=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester

3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester (CAS No. 143558-02-5): A Versatile Chemical Intermediate for Modern Applications

3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester (CAS No. 143558-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of 3,5-dichlorobenzoic acid features a reactive N-hydroxysuccinimide (NHS) ester group, making it particularly valuable for conjugation reactions in drug discovery and material science.

The compound's molecular structure combines the aromatic 3,5-dichlorophenyl moiety with the highly reactive 2,5-dioxopyrrolidin-1-yl ester group. This unique combination provides both stability and reactivity, allowing it to serve as an excellent intermediate for the synthesis of more complex molecules. Recent studies have highlighted its potential in creating bioconjugates for targeted drug delivery systems, a hot topic in pharmaceutical development.

One of the most searched questions regarding 3,5-Dichloro-benzoic acid NHS ester relates to its stability and storage conditions. The compound typically remains stable when stored under anhydrous conditions at -20°C, protected from moisture and light. Researchers frequently inquire about its solubility profile, which includes good solubility in polar aprotic solvents like DMF and DMSO, but limited solubility in water.

In synthetic applications, this compound serves as an efficient acylating agent, particularly for introducing the 3,5-dichlorobenzoyl group into various molecular scaffolds. The NHS ester group reacts readily with primary amines under mild conditions, making it valuable for creating amide bonds in peptide synthesis and protein modification. This property aligns with current trends in bioconjugation chemistry and click chemistry applications.

The pharmaceutical industry has shown growing interest in 3,5-Dichloro-benzoic acid active ester derivatives due to their potential in developing novel therapeutic agents. Recent patent literature reveals its use in creating kinase inhibitors and antimicrobial compounds. The 3,5-dichloro substitution pattern appears particularly effective in enhancing biological activity while maintaining favorable physicochemical properties.

Analytical characterization of 3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester typically involves HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters that researchers frequently search for include purity specifications (often ≥95% by HPLC), melting point range (reported between 120-125°C), and spectral data for verification purposes.

From a safety perspective, while not classified as hazardous under standard regulations, proper handling procedures should be followed when working with this compound. Current best practices emphasize using personal protective equipment and working in well-ventilated areas, reflecting the broader industry focus on laboratory safety and green chemistry principles.

The market for NHS-activated esters like this compound continues to expand, driven by increasing demand in biopharmaceutical research and specialty chemical applications. Suppliers often highlight batch-to-batch consistency and reliable supply chains as key differentiators, addressing common concerns in research procurement.

Future research directions for 3,5-Dichloro-benzoic acid NHS ester derivatives may explore their potential in nanotechnology applications, particularly in surface functionalization and nanocarrier systems. The compound's ability to form stable conjugates with various biomolecules makes it attractive for developing advanced drug delivery platforms and diagnostic probes.

For researchers considering this compound, it's important to note that reaction optimization may be required depending on specific applications. Common search queries relate to optimal reaction conditions, stoichiometry, and workup procedures, reflecting the practical challenges in utilizing this versatile intermediate effectively.

In conclusion, 3,5-Dichloro-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester represents a valuable tool in modern synthetic chemistry, with applications spanning pharmaceutical development, materials science, and biotechnology. Its combination of structural features and reactivity profile positions it as a compound of continuing interest in both academic and industrial research settings.